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Target Profile & Key Data

The table below summarizes the primary kinase targets of 4SC-203 and its associated quantitative profile.

Target Biological Role
Inhibition Potency
(IC₅₀)

FLT3 /
STK1

Receptor tyrosine kinase; driver of proliferation/survival in
hematologic cancers like AML [1].

Low nanomolar
(nM) range [2] [3]

FLT3
Mutants

Mutated forms (e.g., internal tandem duplication - ITD) confer poor
prognosis in AML; key therapeutic target [1].

Low nanomolar
(nM) range [2] [3]

VEGFRs Vascular Endothelial Growth Factor Receptors; critical for
angiogenesis (new blood vessel formation) that supports tumor

growth [1].

Low nanomolar
(nM) range [2] [3]

Axl Receptor tyrosine kinase; implicated in tumor cell survival,

invasion, and drug resistance [3].

Low nanomolar

(nM) range [3]

Alk Anaplastic Lymphoma Kinase; driver oncogene in NSCLC and

other cancers [3].

Low nanomolar

(nM) range [3]

Fak Focal Adhesion Kinase; regulates cell adhesion, migration, and

survival [3].

Low nanomolar

(nM) range [3]
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Target Biological Role
Inhibition Potency
(IC₅₀)

Trk Tropomyosin Receptor Kinase; involved in cell survival; can be

oncogenic via gene fusions [3].

Low nanomolar

(nM) range [3]

Molecular Properties:

CAS Number: 895533-09-2 [2] [3]
Chemical Formula: C₃₃H₃₈N₈O₄S [2] [3]

Molecular Weight: 642.77 g/mol [2] [3]

Mechanism of Action & Signaling Pathways

4SC-203 exerts its anti-cancer effects through a multi-targeted mechanism, primarily by inhibiting key

kinases involved in cancer cell proliferation and survival.
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Signaling Pathways
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4SC-203 inhibits key oncogenic kinases to block tumor proliferation, survival, and angiogenesis.

Experimental Evidence & Research Protocols

Key experimental findings and methodologies used to characterize 4SC-203 are outlined below.
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Area
Experimental Model /
Assay

Key Findings / Protocol

In Vitro
Profiling

Cell-free kinase assays

[2] [3]

Profiled against panel of purified kinases to determine IC₅₀

values. Confirmed potent, selective activity against targets
in table above.

In Vivo
Efficacy

AML xenograft mouse
models [3]

Demonstrated significant antitumor activity in models
relevant to AML.

Clinical
Development

First-in-human Phase I
study (NCT number not

provided) [1]

Randomized, double-blind, placebo-controlled, dose-
escalation trial in healthy volunteers (n=50). Single

intravenous dose to assess safety, tolerability,
pharmacokinetics (PK), and pharmacodynamics (PD).

Key Clinical Findings: The Phase I study in healthy volunteers reported that 4SC-203 was well-tolerated

across the concentration range studied and exhibited a favorable pharmacokinetic profile [3].

Research Context and Potential

The development of 4SC-203 reflects a strategic approach in oncology to target multiple critical pathways

simultaneously [4]. Its particular focus on FLT3 and its mutants addresses a significant unmet medical need

in AML [1]. Furthermore, the additional inhibition of VEGFR and Axl could help overcome resistance

mechanisms that often limit the efficacy of single-target agents [3].

Based on the search results, detailed experimental protocols for kinase assays and the specific results from

the in vivo AML models are not publicly available in these documents. Further information may be available

in dedicated scientific publications or clinical trial registrations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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